Cas no 28218-71-5 (4,4-Dimethoxytetrahydro-4H-pyran)

• Product Name: 4,4-Dimethoxytetrahydro-4H-pyran
• CAS No: 28218-71-5
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• MDL: MFCD00040530
• CID: 251867
• PubChem ID: 3350716
• Update Time: 2025-04-19

4,4-Dimethoxytetrahydro-4H-pyran Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran,tetrahydro-4,4-dimethoxy-
• 4,4-dimethoxytetrahydro-2H-pyran
• 4,4-Dimethoxytetrahydro-4H-pyran
• 2H-Pyran,tetrahydro-4,4-dimethoxy
• 4,4-dimethoxy-tetrahydro-4H-pyran
• 4,4-dimethoxy-tetrahydro-pyran
• tetrahydropyran-4-one dimethyl acetal
• AS-43671
• SCHEMBL300640
• CS-0208114
• DTXSID30391695
• 4, 4-dimethoxyoxane
• AKOS006229890
• 4,4-dimethoxytetrahydropyran
• FT-0685926
• 28218-71-5
• 4,4-dimethoxyoxane
• SY290199
• J-514005
• FBZWVZPRCICVPX-UHFFFAOYSA-N
• MFCD00040530
• 2H-Pyran, tetrahydro-4,4-dimethoxy-

• MDL： MFCD00040530
• Inchi： 1S/C7H14O3/c1-8-7(9-2)3-5-10-6-4-7/h3-6H2,1-2H3
• InChI Key： FBZWVZPRCICVPX-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)(OC)OC

Computed Properties

• Exact Mass: 146.09400
• Monoisotopic Mass: 146.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 91
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Density: 1.042 g/mL at 20 °C(lit.)
• Boiling Point: 172°C at 760 mmHg
• Flash Point: 53.9°C
• Refractive Index: 1.431
• PSA: 27.69000
• LogP: 0.78590

4,4-Dimethoxytetrahydro-4H-pyran Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals